![molecular formula C18H18N4O2 B2490189 benzofuran-2-yl(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone CAS No. 2034302-28-6](/img/structure/B2490189.png)
benzofuran-2-yl(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzofuran derivatives are of significant interest in the field of medicinal chemistry due to their diverse biological activities. The compound is a part of this broader class, which is investigated for potential applications in drug discovery and material science.
Synthesis Analysis
The synthesis of benzofuran derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and substitution reactions. For example, the synthesis of boric acid ester intermediates with benzene rings, obtained through a three-step substitution reaction, represents a similar synthetic strategy that could be applied to benzofuran derivatives (Huang et al., 2021).
Molecular Structure Analysis
The molecular structure of benzofuran derivatives is elucidated using techniques such as FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. DFT calculations are often employed to further understand the conformational and electronic properties of these compounds, providing insights into their reactivity and potential interaction sites (Huang et al., 2021).
Chemical Reactions and Properties
Benzofuran derivatives engage in various chemical reactions, including cycloadditions, which are central to expanding their chemical diversity and exploring their reactivity towards developing new compounds with potential biological activities. For instance, cycloaddition reactions have been utilized to access novel P2X7 antagonists, highlighting the versatility of benzofuran scaffolds in medicinal chemistry applications (Chrovian et al., 2018).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as those containing pyrrolidine and benzofuran scaffolds, have been found to interact with a variety of biological targets, including various enzymes and receptors.
Mode of Action
Based on its structural features, it can be inferred that the compound might interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .
Pharmacokinetics
It’s worth noting that compounds with similar structures, such as those containing pyrrolidine and benzofuran scaffolds, have been found to exhibit favorable pharmacokinetic properties.
Result of Action
Compounds with similar structures have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Future Directions
The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery, especially in the search for efficient antimicrobial candidates . Future research could focus on further exploring the therapeutic potential of this compound and its derivatives .
properties
IUPAC Name |
1-benzofuran-2-yl-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c23-18(17-9-13-3-1-2-4-16(13)24-17)21-8-7-14(10-21)22-11-15(19-20-22)12-5-6-12/h1-4,9,11-12,14H,5-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIDGMJNKUGCGGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.